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Compound of Interest

(4-(Butylsulfinyl)phenyl)boronic
Compound Name: J
aci

Cat. No.: B580990

Essential Safety and Handling Guide for (4-
(Butylsulfinyl)phenyl)boronic acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling (4-(Butylsulfinyl)phenyl)boronic acid. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Disclaimer: A specific Safety Data Sheet (SDS) for (4-(Butylsulfinyl)phenyl)boronic acid was
not available. The information herein is compiled from the SDS of the closely related
compound, B-[4-(Butylsulfonyl)phenyl]boronic acid, and general safety data for phenylboronic
acids.[1] Users should handle this chemical with caution and perform their own risk
assessment.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure and ensure personal safety. The following table
summarizes the required equipment.
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Protection Type

Specification

Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)[1]

Skin Protection

Fire/flame resistant and
impervious clothing. Chemical

impermeable gloves.

EU Directive 89/686/EEC, EN
374[1]

Respiratory Protection

Full-face respirator if exposure
limits are exceeded or irritation
occurs. Use a particle
respirator for nuisance

exposures.

NIOSH (US) or EN 143/149
(EU)[LI[2](3]

Note: Always inspect gloves prior to use and wash hands thoroughly after handling.[1]

Handling and Storage

Safe handling and storage are critical to prevent accidents and maintain chemical integrity.

Handling:

Work in a well-ventilated area, preferably within a fume hood.[1]

Avoid the formation of dust and aerosols.[1][2]

Use non-sparking tools to prevent ignition from electrostatic discharge.[1]

Avoid contact with skin and eyes.[1][2]

Do not eat, drink, or smoke in the handling area.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from incompatible materials and foodstuff containers.[1]
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e The substance may be hygroscopic.[2]

First-Aid Measures

In case of exposure, immediate and appropriate first aid is crucial.

Exposure Route First-Aid Protocol

Move the victim to fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[1]

[4]115]

Immediately take off all contaminated clothing.
Skin Contact Rinse skin with plenty of water. Consult a

physician.[1][4]

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and
Eye Contact . I

easy to do. Continue rinsing and consult a

physician.[1][2][4]

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a
physician.[1][4][6]

Accidental Release and Disposal Plan

A clear plan for spills and waste disposal is essential for laboratory safety and environmental
protection.

Accidental Release:

o Personal Precautions: Use personal protective equipment, including respiratory protection.
Avoid dust formation and breathing vapors, mist, or gas.[1][2][4][6]

e Ventilation: Ensure adequate ventilation and evacuate personnel to safe areas.[1][2][4]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1][2]
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o Clean-up: Sweep up and shovel the material. Collect in a suitable, closed container for
disposal.[2][3][7]

Disposal Plan: Disposal of chemical waste must be in accordance with local, state, and federal
regulations.

Waste Type Disposal Method

For very small amounts, if permitted by local
regulations, dissolve in a large volume of water
- ) and flush down the drain with copious amounts
Small Quantities (Solid) ] )
of water.[7][8][9] Otherwise, collect in a labeled,

sealed container for hazardous waste disposal.

[7](8]

Collect in labeled and sealed containers and
L Quantities (Solid) deliver to a certified hazardous waste facility.[7]
arge Quantities (Soli
9 [8] Do not dispose of tonnage quantities in

landfills.[10]

Dispose of contaminated gloves and other
Contaminated Materials materials in accordance with applicable laws

and good laboratory practices.

Note: Always consult your institution's Environmental Health & Safety (EHS) department and
local authorities for specific disposal guidelines.[7][8][10]

Experimental Workflow

The following diagram outlines the standard workflow for handling (4-
(Butylsulfinyl)phenyl)boronic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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